Cas no 14496-63-0 (Propionic acid,2-(p-chlorophenoxy)-2-methyl-, ethylene ester (8CI))

• Product Name: Propionic acid,2-(p-chlorophenoxy)-2-methyl-, ethylene ester (8CI)
• CAS No: 14496-63-0
• MF: C₂₂H₂₄Cl₂O₆
• MW: 455.328365325928
• CID: 154488
• PubChem ID: 203458
• Update Time: 2025-04-19

Propionic acid,2-(p-chlorophenoxy)-2-methyl-, ethylene ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Propionic acid,2-(p-chlorophenoxy)-2-methyl-, ethylene ester (8CI)
• 2-[2-(4-chlorophenoxy)-2-methylpropanoyl]oxyethyl 2-(4-chlorophenoxy)-2-methylpropanoate
• Ethylenebis[2-(4-chlorophenoxy)-2-methylpropionate]
• 14496-63-0
• DTXSID20162851
• Propionic acid, 2-(p-chlorophenoxy)-2-methyl-, 1,2-ethandiyl ester
• 1,2-Ethanediyl bis(alpha-(p-chlorophenoxy)isobutyrate)
• BRN 1897015

• Inchi： 1S/C22H24Cl2O6/c1-21(2,29-17-9-5-15(23)6-10-17)19(25)27-13-14-28-20(26)22(3,4)30-18-11-7-16(24)8-12-18/h5-12H,13-14H2,1-4H3
• InChI Key： SOTYXLLMVQKIQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(=O)OCCOC(C(C)(C)OC1C=CC(=CC=1)Cl)=O)(C)C

Computed Properties

• Exact Mass: 454.09512
• Monoisotopic Mass: 454.0949939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06